Cas no 346608-02-4 (Benzoic acid, 3,5-bis(trifluoromethyl)-, 2-pyridinylmethyl ester)

• Product name: Benzoic acid, 3,5-bis(trifluoromethyl)-, 2-pyridinylmethyl ester
• CAS No: 346608-02-4
• MF: C₁₅H₉F₆NO₂
• MW: 349.227885007858
• CID: 1464756

Benzoic acid, 3,5-bis(trifluoromethyl)-, 2-pyridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(trifluoromethyl)-, 2-pyridinylmethyl ester
• 3,5-bis(trifluoromethyl)benzoic acid 2-pyridinylmethyl ester

• Inchi： 1S/C15H9F6NO2/c16-14(17,18)10-5-9(6-11(7-10)15(19,20)21)13(23)24-8-12-3-1-2-4-22-12/h1-7H,8H2
• InChI Key： VQNHPMUZMZWHRD-UHFFFAOYSA-N
• SMILES： C(OCC1=NC=CC=C1)(=O)C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 349.05377

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 342.3±42.0 °C(Predicted)
• PSA: 39.19
• pka: 3.19±0.12(Predicted)